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Compound of Interest

Compound Name: 4-Amino-3-chloropyridine N-oxide

Cat. No.: B1601024 Get Quote

Technical Guide: 4-Amino-3-chloropyridine N-
oxide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Amino-3-chloropyridine N-
oxide, a heterocyclic compound of interest in medicinal chemistry and synthetic organic

chemistry. This document outlines its chemical identity, and available technical data, and

provides context through related compounds due to the limited specific information on the title

compound.

Core Compound Identification
Chemical Identity: 4-Amino-3-chloropyridine N-oxide is a mono-chlorinated aminopyridine

derivative with an N-oxide functional group.

CAS Number: 343927-62-8[1][2]

Molecular Formula: C₅H₅ClN₂O

Physicochemical Data
Quantitative data for 4-Amino-3-chloropyridine N-oxide is limited in publicly accessible

databases. For comparative purposes, the following table includes data for the related

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1601024?utm_src=pdf-interest
https://www.benchchem.com/product/b1601024?utm_src=pdf-body
https://www.benchchem.com/product/b1601024?utm_src=pdf-body
https://www.benchchem.com/product/b1601024?utm_src=pdf-body
https://www.chiralen.com/product/4-amino-3-chloropyridine-1-oxide
https://www.bldpharm.com/products/343927-62-8.html
https://www.benchchem.com/product/b1601024?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


compound, 4-Amino-3,5-dichloropyridine N-oxide.

Property
4-Amino-3-chloropyridine
N-oxide

4-Amino-3,5-
dichloropyridine N-oxide

CAS Number 343927-62-8 91872-02-5

Molecular Formula C₅H₅ClN₂O C₅H₄Cl₂N₂O

Molecular Weight 144.56 g/mol 179.00 g/mol [3]

Experimental Protocols
Detailed experimental protocols for the synthesis of 4-Amino-3-chloropyridine N-oxide are

not readily available in the surveyed literature. However, the synthesis of the closely related 4-

Amino-3,5-dichloropyridine N-oxide has been described and can serve as a methodological

reference.

Synthesis of 4-Amino-3,5-dihalopyridine N-oxide (General Procedure):

This process involves the halogenation of 4-aminopyridine followed by oxidation.[3]

Halogenation of 4-Aminopyridine: A solution of 4-aminopyridine in concentrated hydrochloric

acid is stirred. Hydrogen peroxide is added dropwise to this mixture. After cooling and

basification, the resulting precipitate of 4-amino-3,5-dichloropyridine is filtered.[3]

Oxidation to N-oxide: 4-Amino-3,5-dichloropyridine is added to glacial acetic acid with

stirring. Hydrogen peroxide is then added, and the reaction mixture is heated. The mixture is

subsequently cooled, and the pH is adjusted. The resulting precipitate is filtered, washed,

and dried to yield 4-amino-3,5-dichloropyridine-N-oxide.[3]

A general method for the preparation of pyridine-N-oxides involves the oxidation of the

corresponding pyridine. Common oxidizing agents include peracetic acid and hydrogen

peroxide in the presence of a carboxylic acid.[4]

Signaling Pathways and Experimental Workflows
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Specific signaling pathways involving 4-Amino-3-chloropyridine N-oxide have not been

elucidated in the available literature. However, a generalized workflow for the synthesis and

characterization of such a compound can be visualized.

General Synthesis and Characterization Workflow
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Caption: General workflow for the synthesis and characterization of pyridine N-oxides.

Logical Relationships in Synthesis
The synthesis of chlorinated pyridine N-oxides can be approached through different routes,

highlighting the relationships between starting materials and intermediates.

Synthetic Routes to Chlorinated Pyridine N-Oxides
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Caption: Logical relationships in the synthesis of amino-chloropyridine N-oxides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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